2-Amino-6-hydroxyhexanoic acid
Overview
Description
Synthesis Analysis
The synthesis of related amino acids, such as (2R)‐2‐Amino‐6‐hydroxy‐4‐hexynoic acid and its derivatives, has been characterized through methods involving elementary analysis, oxidation, determination of optical rotations, NMR spectra, and hydrogenation over specific catalysts. Synthesis methods for closely related compounds often utilize starting materials like Amanita miculifera fruit bodies or are achieved through chemical synthesis and optical resolution, confirming their natural configurations (Hatanaka et al., 1999). Moreover, synthesis strategies for 6-aminohexanoic acid, a structurally related compound, have been explored through acid hydrolysis of caprolactam, highlighting optimal conditions for high-yield production (Arinushkina et al., 2020).
Molecular Structure Analysis
The molecular structure of 2-Amino-6-hydroxyhexanoic acid and related compounds has been elucidated through various analytical techniques, including NMR spectroscopy and mass spectrometry. These analyses have provided insights into their chemical structures, configurations, and stereochemistry. For instance, studies on related amino acids isolated from natural sources have contributed to understanding the structural diversity and complexity of these compounds (Niimura & Hatanaka, 1974).
Chemical Reactions and Properties
2-Amino-6-hydroxyhexanoic acid and its analogs participate in various chemical reactions, highlighting their reactivity and potential utility in synthetic chemistry. For example, the transformation of related compounds under specific conditions illustrates their reactivity and applicability in synthesizing complex molecules. The chemical properties, such as reactivity towards different reagents and conditions, underscore the versatility of these amino acids in chemical synthesis (Adamczyk & Reddy, 2001).
Scientific Research Applications
-
Polymer Building Blocks
- Field : Green Chemistry
- Application : 2-Amino-6-hydroxyhexanoic acid is used in the production of 6-carbon polymer building blocks . These include 6-hydroxyhexanoic acid, adipic acid, and ε-caprolactone .
- Method : The compound is derived from 1,6-hexanediol, a hydrogenation product of biobased 5-hydroxymethylfurfural . The bacterium Gluconobacter oxydans is used to oxidize 1,6-hexanediol completely to adipic acid, and selectively at pH 6–7 to 6-hydroxyhexanoic acid . The 6-hydroxyhexanoic acid is then converted to ε-caprolactone by catalytic cyclization .
- Results : This method provides a sustainable synthetic route for biobased 6-hydroxyhexanoic acid, adipic acid, and ε-caprolactone .
-
Vasopeptidase Inhibitor Synthesis
- Field : Pharmaceutical Chemistry
- Application : 2-Amino-6-hydroxyhexanoic acid is used as a key chiral intermediate in the synthesis of a vasopeptidase inhibitor .
- Method : The specific methods of application or experimental procedures are not provided in the source .
- Results : The outcomes of this application are not specified in the source .
-
Chemical Synthesis
- Field : Organic Chemistry
- Application : 2-Amino-6-hydroxyhexanoic acid can be used as a building block in the synthesis of various organic compounds .
- Method : The specific methods of application or experimental procedures are not provided in the source .
- Results : The outcomes of this application are not specified in the source .
-
Biological Research
- Field : Biochemistry
- Application : As an α-amino acid, 2-Amino-6-hydroxyhexanoic acid could potentially be used in studies related to protein synthesis and metabolism .
- Method : The specific methods of application or experimental procedures are not provided in the source .
- Results : The outcomes of this application are not specified in the source .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-amino-6-hydroxyhexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO3/c7-5(6(9)10)3-1-2-4-8/h5,8H,1-4,7H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLUWXTFAPJJWPL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCO)CC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-hydroxyhexanoic acid | |
CAS RN |
6033-32-5, 305-77-1, 5462-80-6 |
Source
|
| Record name | L-Hexahomoserine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=206290 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Hexahomoserine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=32041 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Norleucine, DL- | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=16535 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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